5-(furan-2-yl)-N-(2-methylbenzo[d]thiazol-5-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-(2-methyl-1,3-benzothiazol-5-yl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H12N4O2S/c1-9-17-12-7-10(4-5-15(12)23-9)18-16(21)13-8-11(19-20-13)14-3-2-6-22-14/h2-8H,1H3,(H,18,21)(H,19,20)
• InChI Key: LIQAGJAQMYIKBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=NNC(=C3)C4=CC=CO4
• Molecular Formula: C16H12N4O2S
• Molecular Weight: 324.4 g/mol

Description

5-(furan-2-yl)-N-(2-methylbenzo[d]thiazol-5-yl)-1H-pyrazole-3-carboxamide is a chemical compound that belongs to the class of pyrazole derivatives. This compound has drawn significant attention from the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science.

Scientific Research Applications

Synthesis and Transformations

Compounds containing furan and thiazole moieties, similar to "5-(furan-2-yl)-N-(2-methylbenzo[d]thiazol-5-yl)-1H-pyrazole-3-carboxamide," have been synthesized through various chemical transformations. These include N-methylation, reduction, condensation, and Jacobson oxidation processes. Transformations such as formylation and acylation further expand the utility and functional diversity of these compounds, indicating their versatility in chemical synthesis (El’chaninov et al., 2018).

Antimicrobial and Anticancer Activities

Compounds derived from furan and thiazole structures have demonstrated significant antimicrobial and anticancer activities. These activities are attributed to their interaction with biological targets, showcasing their potential in medicinal chemistry for the development of new therapeutic agents (Zaki et al., 2018).

Fungicidal Properties

The structure-activity relationships of carboxamide fungicides, including pyrazole-4-carboxamides and thiazole-5carboxamides, reveal high activity against diseases in pot tests, indicating their potential use in agricultural science for disease control (Masatsugu et al., 2010).

Molecular Characterization and Biological Activity

Thiazole-based compounds, including those incorporating furan-2-carboxamide, have been synthesized and characterized for their antimicrobial activity. These studies involve not only the synthesis and molecular characterization but also applications in combating microbial resistance, highlighting the importance of heterocyclic compounds in developing new antimicrobials (Çakmak et al., 2022).

Antiprotozoal Agents

Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, related in structure to the query compound, have shown strong antiprotozoal activities. This indicates the compound's potential framework for developing novel treatments against protozoal infections (Ismail et al., 2004).